2-[5-(4-Methoxybenzoyl)-10-methyl-4H-pyrrolo[1,2-b][1,2,5]benzotriazepin-4-yl]acetic acid
2-[5-(4-Methoxybenzoyl)-10-methyl-4H-pyrrolo[1,2-b][1,2,5]benzotriazepin-4-yl]acetic acid
Brand Name:
Vulcanchem
CAS No.:
131967-20-9
VCID:
VC0153384
InChI:
InChI=1S/C22H21N3O4/c1-23-17-6-3-4-7-19(17)25(22(28)15-9-11-16(29-2)12-10-15)20(14-21(26)27)18-8-5-13-24(18)23/h3-13,20H,14H2,1-2H3,(H,26,27)
SMILES:
CN1C2=CC=CC=C2N(C(C3=CC=CN31)CC(=O)O)C(=O)C4=CC=C(C=C4)OC
Molecular Formula:
C22H21N3O4
Molecular Weight:
391.4 g/mol
2-[5-(4-Methoxybenzoyl)-10-methyl-4H-pyrrolo[1,2-b][1,2,5]benzotriazepin-4-yl]acetic acid
CAS No.: 131967-20-9
Main Products
VCID: VC0153384
Molecular Formula: C22H21N3O4
Molecular Weight: 391.4 g/mol
![2-[5-(4-Methoxybenzoyl)-10-methyl-4H-pyrrolo[1,2-b][1,2,5]benzotriazepin-4-yl]acetic acid - 131967-20-9](/images/no_structure.jpg)
| CAS No. | 131967-20-9 |
|---|---|
| Product Name | 2-[5-(4-Methoxybenzoyl)-10-methyl-4H-pyrrolo[1,2-b][1,2,5]benzotriazepin-4-yl]acetic acid |
| Molecular Formula | C22H21N3O4 |
| Molecular Weight | 391.4 g/mol |
| IUPAC Name | 2-[5-(4-methoxybenzoyl)-10-methyl-4H-pyrrolo[1,2-b][1,2,5]benzotriazepin-4-yl]acetic acid |
| Standard InChI | InChI=1S/C22H21N3O4/c1-23-17-6-3-4-7-19(17)25(22(28)15-9-11-16(29-2)12-10-15)20(14-21(26)27)18-8-5-13-24(18)23/h3-13,20H,14H2,1-2H3,(H,26,27) |
| Standard InChIKey | VEGYGKDKQZDMTG-UHFFFAOYSA-N |
| SMILES | CN1C2=CC=CC=C2N(C(C3=CC=CN31)CC(=O)O)C(=O)C4=CC=C(C=C4)OC |
| Canonical SMILES | CN1C2=CC=CC=C2N(C(C3=CC=CN31)CC(=O)O)C(=O)C4=CC=C(C=C4)OC |
| Synonyms | 5-methyl-10,11-dihydro-5H-pyrrolo(1,2-b)(1,2,5)benzotriazepine-11-acetic acid 5-MPBA |
| PubChem Compound | 131456 |
| Last Modified | Nov 11 2021 |
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